Cas no 13250-88-9 (Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-)

• Product Name: Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
• CAS No: 13250-88-9
• MF: C₁₆H₁₈S
• MW: 242.379123210907
• CID: 222861
• PubChem ID: 139416
• Update Time: 2025-04-19

Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
• Sulfide, bis(4-methylbenzyl)-
• AB-131
• AC1L3ET7
• bis(4-methylbenzyl) sulfide
• Bis-(4-methyl-benzyl)-sulfid
• bis-(4-methyl-benzyl)-sulfide
• di(p-methylbenzyl) sulfide
• Di-p-tolubenzyl-sulfid
• Di-p-xylyl-sulfid
• NSC151812
• p-tolyl-methyl sulphide
• SureCN915196
• KGBYNVUSDGMXEO-UHFFFAOYSA-N
• di-(4-Methylbenzyl)-sulfide
• NSC-151812
• 1-methyl-4-{[(4-methylbenzyl)sulfanyl]methyl}benzene
• 1-methyl-4-[(4-methylphenyl)methylsulfanylmethyl]benzene
• 1-methyl-4-(p-tolyl-methylsulfanyl-methyl)-benzene
• 13250-88-9
• DTXSID40157603
• NSC 151812
• SCHEMBL915196
• AB-131/40059071
• di-(p-methylbenzyl) sulfide

• Inchi： 1S/C16H18S/c1-13-3-7-15(8-4-13)11-17-12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： KGBYNVUSDGMXEO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 242.11304
• Monoisotopic Mass: 242.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0